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Compound of Interest

Compound Name: Ethyl 3-oxovalerate

Cat. No.: B118780

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides an in-depth look at Ethyl 3-
oxovalerate, a versatile keto-ester with significant applications in organic synthesis. This
document covers its nomenclature, physicochemical properties, detailed experimental
protocols for its synthesis, and its role as a key building block in the preparation of
pharmaceuticals.

Nomenclature and Identification

Ethyl 3-oxovalerate is known by several synonyms, which are often used interchangeably in
scientific literature and chemical catalogs. A clear understanding of these names is crucial for
accurate information retrieval. The most common synonym is ethyl propionylacetate.[1][2][3][4]
[516][71[8][9][10] Its IUPAC name is ethyl 3-oxopentanoate.[8][11]

Other identifiers include:

» 3-Ketovaleric Acid Ethyl Ester[1][2][5][9][10]

3-Oxopentanoic acid ethyl ester[8][11]

3-Oxovaleric Acid Ethyl Ester[1][2]

Pentanoic acid, 3-oxo-, ethyl ester[8][11]

Propionylacetic Acid Ethyl Ester[1][2]
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Physicochemical Properties

The physical and chemical properties of Ethyl 3-oxovalerate are summarized in the table
below. This data is essential for its handling, storage, and application in experimental settings.

Property

Value

CAS Number

4949-44-4[1][3][5][6][O][11][12][13]

Molecular Formula

C7H1203[2][5][7][11][12][13]

Molecular Weight 144.17 g/mol [2][5][11][12]
Appearance Colorless to pale yellow liquid[1][6][12]
Boiling Point 83-84 °C at 12 mmHg[6][7]

Density 1.012 g/mL at 25 °C[6][7]

Refractive Index (n2°/D)

1.422[6][7]

Miscible with glacial acetic acid.[6][8] Slightly

Solubility ]

soluble in water.[13]
Flash Point 172 °F (78 °C)[6]
pKa 10.58[13]

Synthesis of Ethyl 3-oxovalerate: Experimental
Protocols

The synthesis of Ethyl 3-oxovalerate is most commonly achieved through a Claisen
condensation reaction. An alternative method involves the use of Meldrum's acid.

Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two
esters in the presence of a strong base.[10][14][15] In the case of Ethyl 3-oxovalerate, this
involves the self-condensation of ethyl propionate.

Experimental Protocol (Adapted from a similar Claisen condensation)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b118780?utm_src=pdf-body
https://www.chemimpex.com/products/22466
https://www.alfa-chemistry.com/resources/dieckmann-condensation.html
http://orgsyn.org/demo.aspx?prep=cv2p0272
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://cymitquimica.com/products/3B-K0031/ethyl-3-oxovalerate/
https://www.benchchem.com/product/b118780
https://www.chemicalbook.com/synthesis/ethyl-propionylacetate.htm
https://www.orencn.com/Products/Pharmaceutical-intermediates/Ethyl-3-oxovalerate_0222.html
https://grokipedia.com/page/Dieckmann_condensation
http://orgsyn.org/demo.aspx?prep=cv2p0272
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2a956e3f-3602-4d01-9478-124dec35819d
https://www.benchchem.com/product/b118780
https://www.chemicalbook.com/synthesis/ethyl-propionylacetate.htm
https://www.orencn.com/Products/Pharmaceutical-intermediates/Ethyl-3-oxovalerate_0222.html
https://grokipedia.com/page/Dieckmann_condensation
http://orgsyn.org/demo.aspx?prep=cv2p0272
https://www.benchchem.com/product/b118780
https://www.chemicalbook.com/synthesis/ethyl-propionylacetate.htm
https://www.chemimpex.com/products/22466
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://www.chemicalbook.com/synthesis/ethyl-propionylacetate.htm
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2a956e3f-3602-4d01-9478-124dec35819d
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2a956e3f-3602-4d01-9478-124dec35819d
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2a956e3f-3602-4d01-9478-124dec35819d
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://pubchem.ncbi.nlm.nih.gov/compound/78656
https://www.orencn.com/Products/Pharmaceutical-intermediates/Ethyl-3-oxovalerate_0222.html
https://orgsyn.org/demo.aspx?prep=cv1p0261
https://www.orencn.com/Products/Pharmaceutical-intermediates/Ethyl-3-oxovalerate_0222.html
https://www.benchchem.com/product/b118780?utm_src=pdf-body
https://www.benchchem.com/product/b118780?utm_src=pdf-body
https://willson.cm.utexas.edu/Teaching/Chemistry%20328N%202019/Files/Lecture%2021-19.pdf
https://openstax.org/books/organic-chemistry/pages/23-7-the-claisen-condensation-reaction
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/23%3A_Carbonyl_Condensation_Reactions/23.07%3A_The_Claisen_Condensation_Reaction
https://www.benchchem.com/product/b118780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Materials:

o Sodium ethoxide

[¢]

Ethyl propionate

[¢]

Anhydrous ethanol (as solvent)

[e]

Diethyl ether (for extraction)

o

Aqueous acid (e.g., dilute HCI or acetic acid for neutralization)

[¢]

Drying agent (e.g., anhydrous magnesium sulfate)

e Procedure:

[e]

A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask
equipped with a reflux condenser and a dropping funnel.

o Ethyl propionate is added dropwise to the sodium ethoxide solution with stirring.

o After the addition is complete, the reaction mixture is heated to reflux for several hours to
drive the reaction to completion.

o The mixture is then cooled to room temperature, and the excess solvent is removed under
reduced pressure.

o The residue is neutralized with a cold aqueous acid solution.

o The product is extracted with diethyl ether. The organic layers are combined, washed with
brine, and dried over anhydrous magnesium sulfate.

o The solvent is removed by distillation, and the crude Ethyl 3-oxovalerate is purified by
vacuum distillation.
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Claisen Condensation for Ethyl 3-oxovalerate Synthesis

Synthesis via Meldrum's Acid

This method involves the acylation of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)
followed by alcoholysis.[11]

Experimental Protocol
e Materials:
o Meldrum's acid
o Propionyl chloride
o Pyridine

o Dichloromethane (solvent)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b118780?utm_src=pdf-body-img
https://www.benchchem.com/product/b118780?utm_src=pdf-body
https://www.benchchem.com/product/b118780
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o

Anhydrous ethanol

e Procedure:

[e]

Meldrum's acid is dissolved in anhydrous dichloromethane in a flask under an inert
atmosphere (e.g., nitrogen).

The solution is cooled in an ice bath, and pyridine is added.

A solution of propionyl chloride in dichloromethane is added slowly to the cooled mixture.

The reaction is stirred at 0°C for one hour and then at room temperature for an additional
two hours.

The reaction mixture is washed sequentially with dilute hydrochloric acid and saturated
brine.

The organic layer is dried over anhydrous magnesium sulfate, and the solvent is
evaporated to yield the acylated Meldrum's acid intermediate.

The crude intermediate is then refluxed in anhydrous ethanol.

After the reaction is complete (indicated by the cessation of gas evolution), the ethanol is
removed under reduced pressure.

The resulting crude Ethyl 3-oxovalerate is purified by column chromatography.
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Stage 2: Alcoholysis

Stage 1: Acylation Acetone + CO2
A

Pyridine (Base) .................. :
- | | || Ethanol |------ »| Ethyl 3-oxovalerate
\ 4

~
Propionyl Chloride —>G\cylated Meldrum's Acid |
J
T Reflux

Meldrum's Acid

Click to download full resolution via product page
Synthesis of Ethyl 3-oxovalerate via Meldrum's Acid

Role in Pharmaceutical Synthesis

Ethyl 3-oxovalerate is a valuable intermediate in the synthesis of various pharmaceuticals.[4]
One notable application is in the synthesis of Rosuvastatin, a widely used drug for lowering
cholesterol.[5] While detailed experimental protocols for the industrial synthesis of Rosuvastatin
are often proprietary, the general synthetic route involves the use of Ethyl 3-oxovalerate as a
key building block to construct the heptenoate side chain of the molecule.

Involvement in Sighaling Pathways

Based on a comprehensive review of the scientific literature, there is no direct evidence to
suggest that Ethyl 3-oxovalerate itself is involved in cellular signaling pathways. Its primary
role in the context of drug development is as a synthetic intermediate. The final pharmaceutical
products synthesized from it, such as Rosuvastatin, are designed to interact with specific
biological targets and modulate signaling pathways. For instance, Rosuvastatin is an inhibitor
of HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway.
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Conclusion

Ethyl 3-oxovalerate, also known as ethyl propionylacetate, is a fundamental reagent in
organic chemistry with significant applications in the pharmaceutical industry. Its synthesis,
primarily through the Claisen condensation, is a well-established process. While not directly
involved in biological signaling, its role as a versatile building block enables the creation of
complex molecules that are crucial for modern medicine. This guide provides the essential
technical information for researchers and professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Ethyl 3-
oxovalerate and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118780#synonyms-for-ethyl-3-oxovalerate-like-ethyl-
propionylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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